Cas no 22964-04-1 (Benzo[b]thiophene-3-ethanamine,5-bromo-N,N-dimethyl-, hydrochloride (1:1))

Benzo[b]thiophene-3-ethanamine,5-bromo-N,N-dimethyl-, hydrochloride (1:1) structure
22964-04-1 structure
Product Name:Benzo[b]thiophene-3-ethanamine,5-bromo-N,N-dimethyl-, hydrochloride (1:1)
CAS No:22964-04-1
MF:C12H15BrClNS
MW:320.676200151443
CID:271034
PubChem ID:31582
Update Time:2025-04-19

Benzo[b]thiophene-3-ethanamine,5-bromo-N,N-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-ethanamine,5-bromo-N,N-dimethyl-, hydrochloride (1:1)
    • 2-(5-bromo-1-benzothiophen-3-yl)ethyl-dimethylazanium,chloride
    • 22964-04-1
    • BENZO(b)THIOPHENE-3-ETHYLAMINE, 5-BROMO-N,N-DIMETHYL-, HYDROCHLORIDE
    • 5-Bromo-N,N-dimethylbenzo(b)thiophene-3-ethylamine hydrochloride
    • Inchi: 1S/C12H14BrNS.ClH/c1-14(2)6-5-9-8-15-12-4-3-10(13)7-11(9)12;/h3-4,7-8H,5-6H2,1-2H3;1H
    • InChI Key: GWRIEBWTOVUVEA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(=CS2)CC[NH+](C)C.[Cl-]

Computed Properties

  • Exact Mass: 303.8624
  • Monoisotopic Mass: 318.97971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7

Experimental Properties

  • Boiling Point: 362.6°C at 760 mmHg
  • Flash Point: 173.1°C
  • PSA: 5.9
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